4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide

• IUPAC Name: 4-fluoro-N-(pyridin-2-ylcarbamothioyl)benzamide
• InChI: InChI=1S/C13H10FN3OS/c14-10-6-4-9(5-7-10)12(18)17-13(19)16-11-3-1-2-8-15-11/h1-8H,(H2,15,16,17,18,19)
• InChI Key: PQOZAEGDOQCOII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(=S)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H10FN3OS
• Molecular Weight: 275.30 g/mol

Description

4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide, also known as PFBT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PFBT is a thioamide derivative of 2-pyridinylamine and benzoyl chloride. It is a white crystalline solid that is soluble in organic solvents such as DMSO and DMF.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide is not fully understood. However, it is believed to exert its biological activities by binding to specific targets such as proteins and enzymes. 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide has been shown to inhibit the activity of enzymes such as carbonic anhydrase and HIV-1 integrase. It has also been shown to bind to proteins such as serum albumin and transferrin.
Biochemical and Physiological Effects:
4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide has also been shown to inhibit the replication of viruses such as HIV and HCV. In addition, 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide has been shown to bind to proteins such as serum albumin and carbonic anhydrase, which are involved in various physiological processes.

Advantages and Limitations for Lab Experiments

4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide has several advantages for lab experiments. It is a stable and soluble compound that can be easily synthesized in large quantities. 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide has also been shown to exhibit good thermal stability and solubility, which makes it a suitable candidate for various applications. However, 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide has some limitations for lab experiments. It is a relatively new compound, and its biological activities are not fully understood. Further studies are needed to elucidate the mechanism of action and to optimize the synthesis method.

Future Directions

There are several future directions for the research on 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide. One potential direction is the development of 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide-based drugs for the treatment of cancer and viral infections. Another direction is the use of 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide as a tool for studying protein-ligand interactions and for the development of functional materials. Further studies are needed to optimize the synthesis method and to elucidate the mechanism of action of 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide.

Synthesis Methods

The synthesis of 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide involves the reaction of 2-pyridinylamine and benzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds by the formation of an amide intermediate, which is then treated with thioamide to yield 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide. The yield of 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide can be improved by optimizing the reaction conditions such as temperature, solvent, and concentration.

Scientific Research Applications

4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide has been reported to exhibit anticancer, antiviral, and antibacterial activities. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide has also been reported to inhibit the replication of viruses such as HIV and HCV.
In biochemistry, 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide has been used as a tool to study protein-ligand interactions. It has been shown to bind to proteins such as serum albumin and carbonic anhydrase, which are involved in various physiological processes. 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide has also been used as a fluorescent probe to detect metal ions such as copper and zinc.
In materials science, 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide has been used as a building block to synthesize functional materials such as metal-organic frameworks and polymers. 4-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide has been shown to exhibit good thermal stability and solubility, which makes it a suitable candidate for various applications.